Ebastine N-Oxide
Ebastine N-Oxide
Brand Name:
Vulcanchem
CAS No.:
1256285-71-8
VCID:
VC0138595
InChI:
InChI=1S/C32H39NO3/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33(35)23-20-29(21-24-33)36-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3
SMILES:
CC(C)(C)C1=CC=C(C=C1)C(=O)CCC[N+]2(CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)[O-]
Molecular Formula:
C32H39NO3
Molecular Weight:
485.668
Ebastine N-Oxide
CAS No.: 1256285-71-8
Cat. No.: VC0138595
Molecular Formula: C32H39NO3
Molecular Weight: 485.668
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1256285-71-8 |
|---|---|
| Molecular Formula | C32H39NO3 |
| Molecular Weight | 485.668 |
| IUPAC Name | 4-(4-benzhydryloxy-1-oxidopiperidin-1-ium-1-yl)-1-(4-tert-butylphenyl)butan-1-one |
| Standard InChI | InChI=1S/C32H39NO3/c1-32(2,3)28-18-16-25(17-19-28)30(34)15-10-22-33(35)23-20-29(21-24-33)36-31(26-11-6-4-7-12-26)27-13-8-5-9-14-27/h4-9,11-14,16-19,29,31H,10,15,20-24H2,1-3H3 |
| Standard InChI Key | PFOUEGNOVHBNHS-UHFFFAOYSA-N |
| SMILES | CC(C)(C)C1=CC=C(C=C1)C(=O)CCC[N+]2(CCC(CC2)OC(C3=CC=CC=C3)C4=CC=CC=C4)[O-] |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume
Molecular Mass Calculator